N-cyclopentyl-N-quinolin-8-yl-7-oxabicyclo[2.2.1]heptane-2-carboxamide

• IUPAC Name: N-cyclopentyl-N-quinolin-8-yl-7-oxabicyclo[2.2.1]heptane-2-carboxamide
• InChI: InChI=1S/C21H24N2O2/c24-21(17-13-16-10-11-19(17)25-16)23(15-7-1-2-8-15)18-9-3-5-14-6-4-12-22-20(14)18/h3-6,9,12,15-17,19H,1-2,7-8,10-11,13H2
• InChI Key: OMNZHHALRRVDMB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N(C2=CC=CC3=C2N=CC=C3)C(=O)C4CC5CCC4O5
• Molecular Formula: C21H24N2O2
• Molecular Weight: 336.4 g/mol

Description

N-cyclopentyl-N-quinolin-8-yl-7-oxabicyclo[2.2.1]heptane-2-carboxamide, commonly known as CPQ or CPQ-OH, is a synthetic compound that belongs to the class of bicyclic amides. It has gained significant attention in the scientific community due to its potential applications in drug discovery and development. CPQ is a highly potent and selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the metabolism of endocannabinoids in the body. Inhibition of FAAH leads to an increase in endocannabinoid levels, which can have a range of physiological effects.

Mechanism of Action

CPQ acts as a highly potent and selective inhibitor of N-cyclopentyl-N-quinolin-8-yl-7-oxabicyclo[2.2.1]heptane-2-carboxamide, which is responsible for the metabolism of endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG). Inhibition of N-cyclopentyl-N-quinolin-8-yl-7-oxabicyclo[2.2.1]heptane-2-carboxamide leads to an increase in endocannabinoid levels, which can activate cannabinoid receptors in the body and produce a range of physiological effects.
Biochemical and Physiological Effects:
CPQ has been shown to produce a range of biochemical and physiological effects in preclinical studies. These effects include analgesia, anti-inflammatory activity, anxiolysis, and antidepressant-like effects. Additionally, CPQ has been shown to have neuroprotective effects in animal models of ischemia and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One advantage of CPQ is its high potency and selectivity for N-cyclopentyl-N-quinolin-8-yl-7-oxabicyclo[2.2.1]heptane-2-carboxamide, which makes it a useful tool for studying the role of endocannabinoids in various physiological processes. However, one limitation of CPQ is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on CPQ and its applications in drug discovery and development. One area of interest is the development of more potent and selective N-cyclopentyl-N-quinolin-8-yl-7-oxabicyclo[2.2.1]heptane-2-carboxamide inhibitors based on the structure of CPQ. Additionally, there is interest in exploring the potential therapeutic applications of N-cyclopentyl-N-quinolin-8-yl-7-oxabicyclo[2.2.1]heptane-2-carboxamide inhibitors in a variety of conditions, including pain, inflammation, anxiety, and depression. Finally, there is ongoing research into the potential side effects and safety profile of N-cyclopentyl-N-quinolin-8-yl-7-oxabicyclo[2.2.1]heptane-2-carboxamide inhibitors, which will be important for their eventual clinical use.

Synthesis Methods

CPQ can be synthesized using a variety of methods, but the most common approach involves a multistep process starting from commercially available starting materials. The synthesis typically involves the reaction of quinoline with cyclopentyl magnesium bromide to form the corresponding Grignard reagent, which is then reacted with a bicyclic lactam to form the desired product.

Scientific Research Applications

CPQ has been extensively studied for its potential therapeutic applications in a variety of conditions, including pain, inflammation, anxiety, and depression. It has been shown to have analgesic effects in animal models of acute and chronic pain, as well as anti-inflammatory effects in models of inflammation. Additionally, CPQ has been shown to have anxiolytic and antidepressant-like effects in preclinical studies.